Cas no 894806-43-0 (N-Trityl Candesartan)

N-Trityl Candesartan structure
N-Trityl Candesartan structure
Product Name:N-Trityl Candesartan
CAS No:894806-43-0
MF:C43H34N6O3
MW:682.768469333649
CID:1059881
PubChem ID:125299785
Update Time:2025-04-20

N-Trityl Candesartan Chemical and Physical Properties

Names and Identifiers

    • N-Trityl Candesartan
    • 1H-Benzimidazole-7-carboxylic acid, 2-ethoxy-1-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-; 2-Ethoxy-1-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylic acid
    • 2-ethoxy-3-[[4-[2-(2-trityltetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid
    • N2-Tritylcandesartan
    • 894806-43-0
    • Inchi: 1S/C43H34N6O3/c1-2-52-42-44-38-24-14-23-37(41(50)51)39(38)48(42)29-30-25-27-31(28-26-30)35-21-12-13-22-36(35)40-45-47-49(46-40)43(32-15-6-3-7-16-32,33-17-8-4-9-18-33)34-19-10-5-11-20-34/h3-28H,2,29H2,1H3,(H,50,51)
    • InChI Key: NMKRZXGJFVQTLG-UHFFFAOYSA-N
    • SMILES: O(CC)C1=NC2C=CC=C(C(=O)O)C=2N1CC1C=CC(=CC=1)C1=CC=CC=C1C1N=NN(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 682.26923897g/mol
  • Monoisotopic Mass: 682.26923897g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 11
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.5
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 161 - 163°C
  • Boiling Point: 908.6±75.0 °C at 760 mmHg
  • Flash Point: 503.3±37.1 °C
  • Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly, Heated)
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

N-Trityl Candesartan Security Information

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